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Compound of Interest

Compound Name: 12-Azido-dodecanoyl-OSu

Cat. No.: B6288444

Disclaimer: This document provides a technical guide to the safe handling of 12-Azido-
dodecanoyl-OSu based on the chemical properties of its constituent functional groups. No
specific Safety Data Sheet (SDS) for 12-Azido-dodecanoyl-OSu was found during the
literature search. Therefore, users must conduct a thorough, compound-specific risk
assessment before use.

Introduction

12-Azido-dodecanoyl-OSu is a bifunctional crosslinking reagent that incorporates three key
chemical features: a long C12 alkyl chain, a terminal azide group, and an N-
hydroxysuccinimide (NHS) ester. This combination makes it a valuable tool for researchers in
drug development and chemical biology, enabling the conjugation of molecules to primary
amines via the NHS ester and subsequent "click” chemistry reactions with the azide moiety.
However, the presence of both a potentially energetic azide group and a moisture-sensitive
NHS ester necessitates stringent safety and handling protocols. This guide synthesizes
available data on related compounds to provide a comprehensive overview of best practices for
the safe use of this reagent.

Hazard Identification and Assessment

The primary hazards associated with 12-Azido-dodecanoyl-OSu stem from the reactivity of
the azide and NHS ester functional groups.

2.1. Organic Azide Hazards:
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Organic azides are energy-rich molecules that can be sensitive to heat, shock, light, and
pressure, with the potential for explosive decomposition.[1][2][3] The stability of an organic
azide is influenced by its molecular structure, particularly the ratio of carbon and oxygen atoms
to nitrogen atoms.[1][4]

2.2. N-Hydroxysuccinimide (NHS) Ester Hazards:

NHS esters are highly susceptible to hydrolysis in the presence of moisture.[5][6] While not
typically associated with acute toxicity, their reactivity with primary amines means they can
react with biological molecules, and appropriate personal protective equipment should be used.
Incompatible buffers containing primary amines (e.g., Tris, glycine) will compete with the
intended reaction.[7]

2.3. Dodecanoyl Backbone:
Long-chain fatty acids and their derivatives are generally considered to have low toxicity.[8][9]
A summary of the potential hazards is presented in Table 1.

Quantitative Safety Data

Due to the absence of a specific SDS for 12-Azido-dodecanoyl-OSu, the following tables
provide stability rules of thumb for organic azides and hydrolysis data for NHS esters to aid in
risk assessment.

Table 1: Hazard Identification and Mitigation
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Hazard Category

Description

Recommended Mitigation
Measures

Explosive Potential

Organic azides can
decompose explosively when
subjected to heat, shock,
friction, or light.[1][3]

Handle with non-metal
spatulas. Avoid grinding or
subjecting the solid to
mechanical shock. Protect
from light and heat. Work
behind a blast shield.[10]

The NHS ester is highly
reactive towards primary

amines and is sensitive to

Store in a desiccated
environment at low
temperature. Use anhydrous

solvents for stock solutions.

Reactivity moisture, leading to hydrolysis.  Avoid buffers containing
[5] The azide can react with primary amines (e.g., Tris,
heavy metals to form highly glycine).[7] Do not use metal
explosive metal azides.[2][3] spatulas or allow contact with

heavy metals.[3]
While the long alkyl chain
suggests low systemic toxicity, =~ Wear appropriate PPE,
information on the specific including gloves, safety
o toxicology of this compound is glasses, and a lab coat.
Toxicity

unavailable. Hydrazoic acid,
which can form from azides in
the presence of acid, is highly

toxic and explosive.[3]

Handle in a well-ventilated
fume hood. Avoid acidification

of azide-containing solutions.

Table 2: Stability Guidelines for Organic Azides
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Guideline

Formula

Stability Assessment for
12-Azido-dodecanoyl-OSu

Carbon/Oxygen to Nitrogen

Ratio

(NC + NO) /NN = 3

For C16H26N405: (16 + 5) / 4
= 5.25. This ratio suggests the
compound is relatively stable
and can likely be isolated and

stored in its pure form.[1]

Rule of Six

At least six carbon atoms per

energetic functional group.

The molecule has 16 carbons
and one azide group,
satisfying this rule for

potentially stable handling.[1]

Table 3: NHS Ester Hydrolysis Rates

pH Temperature Half-life of Hydrolysis
7.0 0°C 4-5 hours[11]

7.0 Room Temp Hours[5]

8.6 4°C 10 minutes[11]

9.0 Room Temp Minutes[5]

Experimental Protocols: Safe Handling and Storage

4.1. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.

Body Protection: Laboratory coat.

Additional Protection: A face shield and blast shield should be used when handling the solid

compound outside of a solution.[10]
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4.2. Storage:

Store 12-Azido-dodecanoyl-OSu in a tightly sealed container in a cool, dark, and dry place.
A desiccator is highly recommended to prevent hydrolysis of the NHS ester.[5]
Recommended storage temperature is typically -20°C.

Store away from heat, sources of ignition, and incompatible materials such as acids and
heavy metals.[3][10]

4.3. Handling and Dispensing:

Allow the container to warm to room temperature before opening to prevent condensation of
moisture inside the vial.[5][12]

Handle the solid compound in a well-ventilated chemical fume hood.
Use non-metal (e.g., plastic or ceramic) spatulas for transferring the solid.[10]
Avoid creating dust.

Prepare stock solutions immediately before use in an anhydrous, amine-free organic solvent
such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[7][12]

4.4. Waste Disposal:

All waste containing 12-Azido-dodecanoyl-OSu should be considered hazardous.

Do not mix azide waste with acidic waste, as this can generate highly toxic and explosive
hydrazoic acid.[3]

Avoid disposing of azide-containing waste in drains, as it can react with lead or copper
plumbing to form explosive metal azides.[13]

Organic azide waste should ideally be converted to a more stable derivative, such as an
amine, before disposal.[3]
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» Dispose of all waste in accordance with local, state, and federal regulations.

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling of

12-Azido-dodecanoyl-OSu.
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Figure 1. Recommended workflow for handling 12-Azido-dodecanoyl-OSu.
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Figure 2. Logical relationships between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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